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Compound of Interest

Compound Name: Cyanacure

Cat. No.: B1207773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed experimental

protocol for the use of Cyanacure as a curing agent for Adiprene L-100, a liquid urethane

prepolymer. This combination yields a strong, rubbery solid polyurethane suitable for a variety

of applications.

Introduction
Adiprene L-100 is a versatile liquid urethane polymer that, when cured with a suitable agent,

forms a durable elastomer with high tensile strength, resilience, and excellent resistance to

abrasion, oils, and solvents.[1] Cyanacure, an amine-based curing agent, serves as a safer

alternative to traditional curatives like 4,4'-methylene-bis-2-chloroaniline (MBCA, or MOCA),

which is a suspected carcinogen.[2] This document outlines the procedures for safely handling

these materials and for producing consistent, high-quality cured polyurethane elastomers.

Materials and Properties
A summary of the key materials and their relevant properties is provided below.

Adiprene L-100
Adiprene L-100 is a TDI-terminated polyether-based prepolymer. Its properties can vary slightly

between batches, so it is crucial to refer to the manufacturer's certificate of analysis for the

specific %NCO value of the lot being used.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1207773?utm_src=pdf-interest
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.imcd.de/product/adiprene-l-100/01t6900000AY7ijAAD
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.osti.gov/biblio/5197265
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Form Liquid

%NCO (Typical) 4.0 - 4.4

Viscosity Varies with temperature

Storage Store in a dry environment, away from moisture

Cyanacure
Cyanacure is an amine-based curing agent. It is important to source the technical data sheet

for the specific batch of Cyanacure to determine its amine equivalent weight for accurate

stoichiometric calculations.

Property Value

Form White or light tan powder

Odor Ester-like

Pot Life with Adiprene L-100 10 - 12 minutes

Recommended Max. Cure Temperature 90°C

Health and Safety Precautions
3.1. Adiprene L-100: This prepolymer contains a small amount of free toluene diisocyanate

(TDI), which is a sensitizer and can cause respiratory irritation. Always handle Adiprene L-100

in a well-ventilated area, preferably within a fume hood. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.

3.2. Cyanacure: As an amine-based compound, Cyanacure may cause skin and eye irritation.

Handle with the same level of care as Adiprene L-100, using appropriate PPE.

Experimental Protocol
This protocol details the manual mixing and curing process for Adiprene L-100 and Cyanacure.

For improved consistency and quality, especially in larger-scale production, a dynamic mixing
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system is recommended.[3]

Calculation of Mixing Ratio
The precise mixing ratio of Cyanacure to Adiprene L-100 is critical for achieving the desired

final properties. The ratio is determined by the stoichiometry of the isocyanate groups (-NCO)

in the Adiprene L-100 and the amine groups (-NH2) in the Cyanacure. The following formula

should be used to calculate the parts by weight of Cyanacure per 100 parts of Adiprene L-100

(phr):

Amine Equivalent Weight of Cyanacure: Obtain this value from the supplier's technical data

sheet.

%NCO of Adiprene L-100: Obtain this value from the supplier's certificate of analysis for the

specific lot.

42.02: The molecular weight of the NCO group.

Stoichiometric Factor: This is typically between 90% and 105%. A factor of 95% is often a

good starting point for a balance of properties. Adjusting this factor can modify the hardness

of the cured material; a higher stoichiometric ratio generally results in a harder polyurethane.

[3]

Equipment and Materials
Adiprene L-100 prepolymer

Cyanacure curative

Vacuum oven or desiccator

Heating oven

Mixing vessel (e.g., disposable plastic beaker)

Stirring rod or mechanical mixer

Mold (pre-treated with a mold release agent)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://tojqih.net/journals/tojsat/articles/v09i02/v09i02-07.pdf
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://tojqih.net/journals/tojsat/articles/v09i02/v09i02-07.pdf
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
Preparation of Materials:

Preheat the Adiprene L-100 to 80°C to reduce its viscosity.

Place the required amount of Cyanacure in a separate container and heat in an oven to a

temperature that ensures it is dry and free-flowing.

Preheat the mold to the curing temperature (e.g., 90°C).

Degassing the Prepolymer:

Place the heated Adiprene L-100 in a vacuum oven or desiccator connected to a vacuum

pump.

Apply a vacuum to degas the prepolymer until bubbling subsides. This removes dissolved

gases that can cause voids in the final product.

Mixing:

Carefully weigh the degassed Adiprene L-100 into the mixing vessel.

Weigh the calculated amount of Cyanacure and add it to the Adiprene L-100.

Immediately begin mixing thoroughly but carefully to avoid introducing excessive air. A

mechanical mixer can be used for better consistency. The pot life is approximately 10-12

minutes, so this step must be completed efficiently.[2]

Casting:

Pour the mixture into the preheated and mold-released mold.

If necessary, place the filled mold back under vacuum briefly to remove any air bubbles

introduced during mixing and pouring.

Curing:
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Place the mold in an oven preheated to the desired curing temperature. A typical curing

cycle is 2 hours at 93°C.[3] However, a maximum temperature of 90°C is also

recommended for Cyanacure.[2] The optimal time and temperature may need to be

determined experimentally based on the part size and desired properties.

After the initial heat cure, a post-cure at a lower temperature or at room temperature for

several days may be beneficial to achieve ultimate physical properties.

Demolding:

Once the curing cycle is complete, allow the mold to cool to room temperature before

demolding the part.

Expected Results and Data Presentation
The properties of the cured polyurethane can be tailored by adjusting the stoichiometric ratio of

Cyanacure.

Property Typical Values

Hardness (Shore A) 84 (at a standard cure)[3]

88 - 92 (with increased Cyanacure ratio)[3]

Pot Life 10 - 12 minutes[2]

Cure Profile 2 hours at 93°C[3] or lower at 90°C[2]

Visualizations
Experimental Workflow
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Caption: Workflow for curing Adiprene L-100 with Cyanacure.
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Caption: Chemical reaction pathway for polyurethane formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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